Cas no 857640-50-7 (5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL)

5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL structure
857640-50-7 structure
Product Name:5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
CAS No:857640-50-7
MF:C11H10ClFN2O
MW:240.661304950714
CID:1841131
PubChem ID:129965410
Update Time:2025-04-21

5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
    • 857640-50-7
    • DB-306623
    • Inchi: 1S/C11H10ClFN2O/c1-15-11(12)8(6-16)10(14-15)7-4-2-3-5-9(7)13/h2-5,16H,6H2,1H3
    • InChI Key: LAVZSHJJYJINEL-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)C(C2C=CC=CC=2F)=NN1C

Computed Properties

  • Exact Mass: 240.0465688g/mol
  • Monoisotopic Mass: 240.0465688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38Ų
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